Cas no 73647-07-1 (Adenosine 2’,3’-Cyclic Phosphate Triethylammonium Salt)

• Product Name: Adenosine 2’,3’-Cyclic Phosphate Triethylammonium Salt
• CAS No: 73647-07-1
• MF: C₁₆H₂₇N₆O₆P
• MW: 430.395943880081
• CID: 1761762
• PubChem ID: 71313038
• Update Time: 2024-03-01

Adenosine 2’,3’-Cyclic Phosphate Triethylammonium Salt Chemical and Physical Properties

Names and Identifiers

• adenosine cyclic 2',3'-(hydrogen phosphate), compound with triethylamine (1:1)
• Adenosine 2’,3’-Cyclic Phosphate Triethylammonium Salt

• Inchi： 1S/C10H12N5O6P.C6H15N/c11-8-5-9(13-2-12-8)15(3-14-5)10-7-6(4(1-16)19-10)20-22(17,18)21-7;1-4-7(5-2)6-3/h2-4,6-7,10,16H,1H2,(H,17,18)(H2,11,12,13);4-6H2,1-3H3/t4-,6-,7-,10-;/m1./s1
• InChI Key： QVJJZPQQHXBBJK-MCDZGGTQSA-N
• SMILES： P1(=O)([O-])O[C@@H]2[C@@H](CO)O[C@H]([C@@H]2O1)N1C=NC2C(N)=NC=NC1=2.[NH+](CC)(CC)CC

Computed Properties

• Exact Mass: 430.17296960g/mol
• Monoisotopic Mass: 430.17296960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162Ų

Experimental Properties

• Melting Point: >197oC (dec.)
• Solubility: Methanol (Slightly), Water (Slightly)

Adenosine 2’,3’-Cyclic Phosphate Triethylammonium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides 2',3'-cyclic purine nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Cyclic purine nucleotides 2',3'-cyclic purine nucleotides